Cas no 88279-08-7 (3-ethoxy-1H-Indazole)

• Product Name: 3-ethoxy-1H-Indazole
• CAS No: 88279-08-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 639022
• PubChem ID: 13143675
• Update Time: 2025-04-19

3-ethoxy-1H-Indazole Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1H-Indazole
• 1H-Indazole, 3-ethoxy-
• SCHEMBL8430557
• 88279-08-7
• DTXSID50521492
• A862255

• MDL： MFCD16620117
• Inchi： 1S/C9H10N2O/c1-2-12-9-7-5-3-4-6-8(7)10-11-9/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： VGTSMARXFZTGCL-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C=CC=CC=2NN=1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles